Methyl 3-phenylpropionate
Overview
Description
Synthesis Analysis
Methyl 3-phenylpropionate is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is prepared by the reduction of methyl cinnamate in methanol solution with hydrogen and Ni under pressure .Molecular Structure Analysis
The molecular structure of Methyl 3-phenylpropionate is represented by the linear formula C6H5CH2CH2CO2CH3 . Its molecular weight is 164.20 .Physical And Chemical Properties Analysis
Methyl 3-phenylpropionate is a liquid at 20°C . It has a refractive index of 1.502 (lit.) and a density of 1.043 g/mL at 25°C (lit.) . Its boiling point is 91-92 °C/4 mmHg (lit.) .Scientific Research Applications
Catalytic Processes : Lu et al. (2000) developed a Sharpless catalytic asymmetric dihydroxylation process for preparing methyl (2R,3S)-2,3-dihydroxy-3-phenylpropionate. This reaction was found to be exothermic and completed in 2-3 hours, maintaining both optical purity and yield (Lu, Xu, & Yang, 2000).
Biocatalysis : Li et al. (2013) used biocatalysis for asymmetric synthesis of S-3-amino-3-phenylpropionic acid, an important pharmaceutical intermediate. They employed Methylobacterium oryzae for this purpose, demonstrating its effectiveness in producing high enantioselectivity (Li, Wang, Huang, Zou, & Zheng, 2013).
Catalyst Development : Molleti et al. (2017) reported on the use of potassium-promoted lanthanum-magnesium oxide as a novel catalyst for the mono-methylation of phenylacetonitrile to 2-phenylpropionitrile, a step in the synthesis of certain pharmaceuticals (Molleti & Yadav, 2017).
Crystal Structure Analysis : The crystal structure and electronic properties of derivatives of phenylpropionic acid, including methyl substitutions, were studied by Das et al. (2011). They used X-ray powder diffraction data and DFT calculations to understand the structures (Das, Chattopadhyay, Mukherjee, & Mukherjee, 2011).
Asymmetric Synthesis : Davies et al. (2004) demonstrated a diastereoselective conjugate reduction for the asymmetric synthesis of methyl (2S,3R)-N-acetyl-2-amino-2,3-dideuterio-3-phenylpropionate, using SmI2 and D2O (Davies, Rodríguez‐Solla, Tamayo, Garner, & Smith, 2004).
Metabolomic Analysis : Toyama et al. (2015) conducted a metabolomic analysis to identify substances released from HEK293 cells treated with methylmercury, finding that levels of 3-phenylpropionic acid were increased (Toyama, Hwang, & Naganuma, 2015).
Pharmaceutical Synthesis : Cai et al. (2006) prepared methyl 2-methoxycarbonyl-3-phenylpropionate derivatives and evaluated their potential as angiotensin-converting enzyme inhibitors, finding some to be more potent than the control drug Captopril (Cai, Xie, & Guo, 2006).
Safety and Hazards
Methyl 3-phenylpropionate should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation . In case of accidental release, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
Methyl 3-phenylpropionate is a small organic compound that has been found to interact with a family of enzymes known as prenylated-flavin mononucleotide-dependent decarboxylases , also known as UbiD-like enzymes . These enzymes are involved in the decarboxylation of unsaturated carboxylic acids .
Mode of Action
The interaction between Methyl 3-phenylpropionate and UbiD-like enzymes involves a novel mechanism involving 1,3-dipolar cyclo-addition chemistry . This interaction facilitates the decarboxylation of the compound, leading to changes in the structure of the compound .
Biochemical Pathways
It is known that ubid-like enzymes, which are the targets of this compound, play a role in theFatty Acid Metabolism .
Result of Action
The primary result of the action of Methyl 3-phenylpropionate is the decarboxylation of the compound . This results in a change in the structure of the compound, which can have various effects at the molecular and cellular level. The exact effects depend on the specific context in which the compound is used.
Action Environment
The action of Methyl 3-phenylpropionate can be influenced by various environmental factors. For example, the compound is immiscible with water , which can affect its distribution and action in aqueous environments. Additionally, the compound’s action can be influenced by the presence of other compounds and enzymes in its environment .
properties
IUPAC Name |
methyl 3-phenylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUSRLKKXPQSGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059271 | |
Record name | Benzenepropanoic acid, methyl ester | |
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Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colourless liquid, powerful, fruity-winey floral sweet odour | |
Record name | Methyl 3-phenylpropanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030060 | |
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Record name | Methyl 3-phenylpropionate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/177/ | |
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Boiling Point |
91.00 to 92.00 °C. @ 4.00 mm Hg | |
Record name | Methyl 3-phenylpropanoate | |
Source | Human Metabolome Database (HMDB) | |
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Solubility |
insoluble in water, miscible (in ethanol) | |
Record name | Methyl 3-phenylpropionate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/177/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
1.037-1.045 | |
Record name | Methyl 3-phenylpropionate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/177/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Product Name |
Methyl 3-phenylpropionate | |
CAS RN |
103-25-3 | |
Record name | Methyl 3-phenylpropionate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103-25-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methyl 3-phenylpropionate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103253 | |
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Record name | Methyl 3-phenylpropionate | |
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Record name | Methyl 3-phenylpropionate | |
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Record name | Benzenepropanoic acid, methyl ester | |
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Record name | Benzenepropanoic acid, methyl ester | |
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Record name | Methyl 3-phenylpropionate | |
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Record name | METHYL 3-PHENYLPROPIONATE | |
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Record name | Methyl 3-phenylpropanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030060 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl 3-phenylpropionate in aroma research?
A1: Methyl 3-phenylpropionate plays a role in the aroma profile of various fruits, including muskmelon. Gas chromatography-mass spectrometry (GC-MS) and gas chromatography-olfactometry (GC-O) analysis have identified it as a contributing component to the overall aroma of muskmelon, particularly in the aqueous essence. []
Q2: Can you describe the structural characteristics of Methyl 3-phenylpropionate?
A2: Methyl 3-phenylpropionate is an ester with the molecular formula C10H12O2 and a molecular weight of 164.20 g/mol. While specific spectroscopic data isn't detailed in the provided research, its identification in these studies relies on techniques like GC-MS, which combines separation based on volatility with structural information derived from fragmentation patterns. []
Q3: How does the structure of Methyl 3-phenylpropionate relate to its potential biological activity?
A3: While not extensively discussed in the provided research, Methyl 3-phenylpropionate was among compounds isolated from Piper lolot leaves that demonstrated antiplatelet aggregation activity. This suggests potential interactions with biological pathways, though specific mechanisms would require further investigation. []
Q4: Has Methyl 3-phenylpropionate been explored in the context of catalytic reactions?
A4: Yes, Methyl 3-phenylpropionate is a product in the palladium-catalyzed carboxylation of styrene. Research indicates that reaction conditions, including temperature, catalyst concentration, and the partial pressure of carbon monoxide, can influence the selectivity of styrene carboxylation towards either Methyl 3-phenylpropionate or its isomer, Methyl 2-phenylpropionate. []
Q5: Are there any reported instances of using electrochemistry to synthesize Methyl 3-phenylpropionate?
A5: Electrochemical reduction of Methyl cinnamate using modified carbon fiber electrodes can lead to the formation of Methyl 3-phenylpropionate. The choice of electrode modification significantly impacts both the yield and selectivity of this reaction. For instance, β-cyclodextrin-modified electrodes in a MeCN-H2O solvent system favored the production of Methyl 3-phenylpropionate. []
Q6: Can you explain the significance of diastereomers in relation to Methyl 3-phenylpropionate?
A6: When synthesized through specific reactions, like the Reformatsky reaction using methyl (+)-α-bromopropionate and benzaldehyde, Methyl 3-phenylpropionate can exist as two diastereomers. These diastereomers, differing in the spatial arrangement of atoms around the chiral centers, can exhibit different properties. []
Q7: How does the presence of Methyl 3-phenylpropionate in the Reformatsky reaction provide insight into the reaction mechanism?
A7: Analysis of the optical activity of Methyl 3-phenylpropionate diastereomers formed during the Reformatsky reaction with methyl (+)-α-bromopropionate supports the enolate anion mechanism. This suggests a stepwise process involving enolate formation followed by nucleophilic attack on the carbonyl compound. []
Q8: What alternative methods exist for synthesizing compounds structurally similar to Methyl 3-phenylpropionate?
A8: The use of calcium atom-THF co-condensates offers an alternative approach to the traditional Reformatsky reaction. This method allows for the synthesis of β-hydroxyesters, which can be further modified to obtain compounds analogous to Methyl 3-phenylpropionate. Notably, this method demonstrates good yields and high stereoselectivity, addressing limitations of the classical Reformatsky procedure. []
Q9: Are there any studies exploring the potential for enzymatic synthesis of Methyl 3-phenylpropionate or similar compounds?
A9: While not directly producing Methyl 3-phenylpropionate, research on rifamycin synthetase provides insights into enzymatic assembly of related aryl ketides. This multi-modular enzyme utilizes a combination of nonribosomal peptide synthetase and polyketide synthase mechanisms. Understanding substrate specificity and module interactions in such systems could potentially be exploited for synthesizing a wider range of compounds, including those similar to Methyl 3-phenylpropionate. []
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